Cas no 76470-03-6 (2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester)

2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester structure
76470-03-6 structure
Product name:2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester
CAS No:76470-03-6
MF:C8H13NO3
MW:171.193722486496
CID:537737
PubChem ID:71403530

2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxoethyl)-1-Pyrrolidinecarboxylic acid methyl ester
    • methyl 2-(2-oxoethyl)pyrrolidine-1-carboxylate
    • DTXSID90824434
    • 76470-03-6
    • Inchi: InChI=1S/C8H13NO3/c1-12-8(11)9-5-2-3-7(9)4-6-10/h6-7H,2-5H2,1H3
    • InChI Key: BPNYEKXCWRKZAB-UHFFFAOYSA-N
    • SMILES: COC(=O)N1CCCC1CC=O

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.6Ų

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